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Compound of Interest

Compound Name: 2-Ethoxypropanoyl chloride

Cat. No.: B15347068 Get Quote

An In-depth Technical Guide to 2-Ethoxybenzoyl
Chloride
Initial Clarification: The user request specified "2-Ethoxypropanoyl chloride." Extensive

database searches did not yield specific information for a compound with this IUPAC name.

However, the compound "2-Ethoxybenzoyl chloride" is a well-documented and commercially

available chemical. It is highly probable that this was the intended compound of interest. This

guide will, therefore, focus on the chemical structure, formula, properties, and synthesis of 2-

Ethoxybenzoyl Chloride.

Chemical Structure and Formula
2-Ethoxybenzoyl chloride is an acyl chloride featuring a benzene ring substituted with an

ethoxy group at the ortho (2-) position relative to the chlorocarbonyl group.

Molecular Formula: C₉H₉ClO₂[1][2]

Chemical Structure:

Figure 1: Chemical structure of 2-Ethoxybenzoyl chloride.
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The following table summarizes the key physical and chemical properties of 2-Ethoxybenzoyl

chloride.

Property Value Reference

Molecular Weight 184.62 g/mol [1][2]

CAS Number 42926-52-3 [1][2]

Appearance
Colorless or slightly yellow

liquid

Density 1.190 g/mL at 25 °C

Melting Point 19-20 °C

Boiling Point 130 °C at 3600 Pa

Flash Point >110 °C

Solubility
Decomposes in water and

alcohol; soluble in benzene

Experimental Protocols
Synthesis of 2-Ethoxybenzoyl Chloride from 2-
Ethoxybenzoic Acid
A common method for the synthesis of 2-Ethoxybenzoyl chloride is the reaction of 2-

Ethoxybenzoic acid with a chlorinating agent, such as phosgene or thionyl chloride.

Reaction Workflow:
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Figure 2: Synthesis workflow of 2-Ethoxybenzoyl chloride.

Detailed Experimental Protocol (using Phosgene):[3]

Dissolution: 15.8 g of 2-Ethoxybenzoic acid is completely dissolved in acetone.

Reaction Setup: The solution is placed in a three-necked flask equipped with a reflux

condenser.

Catalyst and Reagent Addition: A small amount of N,N-dimethylformamide (0.07 mL) is

added as a promoter, followed by the addition of 31.0 g of solid phosgene. A catalyst, 34.5

mg of supported ytterbium perfluorooctane sulfonate [Yb(OPf)₃], is also added.

Reaction Conditions: The reaction mixture is heated to 50 °C.

Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC)

until the starting material (2-Ethoxybenzoic acid) is no longer detectable.

Work-up: After the reaction is complete, the mixture is allowed to stand at room temperature

for 30 minutes and then filtered.

Purification: The filtrate is concentrated, and the crude product is purified by high-

performance liquid chromatography to yield the final product, o-ethoxybenzoyl chloride.
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Synthesis of 2-Ethoxybenzoyl Chloride from Salicylic
Acid
A two-step synthesis starting from salicylic acid has also been reported.[4]

Process Overview:

Step 1: Ethylation

Step 2: Chlorination

Salicylic acid

Ethylation Reaction

Diethyl sulfate Inorganic base (e.g., NaOH) Organic solvent (e.g., acetone)

2-Ethoxybenzoic acid (oily liquid)

2-Ethoxybenzoic acid

Intermediate

Chlorination Reaction

Chlorinating agent

2-Ethoxybenzoyl chloride
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Figure 3: Two-step synthesis of 2-Ethoxybenzoyl chloride from salicylic acid.

Experimental Details:[4]

Ethylation: Salicylic acid, an inorganic base (like sodium hydroxide), and diethyl sulfate are

reacted in an organic solvent such as acetone. The molar ratio of salicylic acid to the

inorganic base to diethyl sulfate is typically around 1:(2.2-4.5):(2-2.8). The reaction is carried

out at a temperature between 45-55 °C for 5-7.5 hours.

Acidolysis and Extraction: After the ethylation is complete, the solvent is removed, and the

mixture is subjected to acidolysis, for instance, with a hydrochloric acid solution. The

resulting product is then extracted using an organic solvent.

Concentration: The organic phases are combined and concentrated to yield 2-ethoxybenzoic

acid as an oily liquid.

Chlorination: The obtained 2-ethoxybenzoic acid is then converted to 2-ethoxybenzoyl

chloride using a suitable chlorinating agent as described in the previous protocol.

Applications in Drug Development
2-Ethoxybenzoyl chloride is a key intermediate in the synthesis of various pharmaceutical

compounds. One notable application is in the synthesis of Sildenafil (Viagra), where it is used

as an acylating agent.[5]

Safety and Handling
2-Ethoxybenzoyl chloride is a corrosive and hazardous chemical. It is harmful if swallowed, in

contact with skin, or if inhaled. It causes severe skin burns and eye damage.[6] Handling

should be performed in a well-ventilated area, using appropriate personal protective

equipment, including gloves, safety goggles, and a lab coat. It is also moisture-sensitive and

should be stored in a tightly sealed container under an inert atmosphere.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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